N-(2,4-difluorophenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide
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Description
N-(2,4-difluorophenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide, also known as DFE-1, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFE-1 is a pyrazole-based compound that has been synthesized through a multi-step process, and its mechanism of action is believed to involve the inhibition of a specific enzyme.
Scientific Research Applications
- Researchers have explored the impact of fluorine substitution on drug properties, including bioavailability, metabolic stability, and receptor binding affinity .
- Primary hydrogen bonds involve amide–amide interactions, leading to 1D chains along the b-axis direction .
- Understanding the distinct properties of each isomer provides valuable insights for future research .
Medicinal Chemistry and Pharmaceuticals
Crystal Structure and Molecular Stacking
Isomer Grid and Structural Variants
Anticancer Potential
properties
IUPAC Name |
N-(2,4-difluorophenyl)-3-ethoxy-1-ethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F2N3O2/c1-3-19-8-10(14(18-19)21-4-2)13(20)17-12-6-5-9(15)7-11(12)16/h5-8H,3-4H2,1-2H3,(H,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFZUFGHERGAHRY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)OCC)C(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F2N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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